Cas no 5580-95-0 (4-amino-5-iodo-1-(oxan-2-yl)pyrimidin-2-one)

4-amino-5-iodo-1-(oxan-2-yl)pyrimidin-2-one structure
5580-95-0 structure
Product Name:4-amino-5-iodo-1-(oxan-2-yl)pyrimidin-2-one
CAS No:5580-95-0
MF:C9H12IN3O2
MW:321.114953994751
CID:944535
PubChem ID:263960
Update Time:2025-04-19

4-amino-5-iodo-1-(oxan-2-yl)pyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-amino-5-iodo-1-(oxan-2-yl)pyrimidin-2-one
    • 1-(Tetrahydro-2-pyranyl)-5-iod-cytosin
    • 4-amino-5-iodo-1-(tetrahydro-2h-pyran-2-yl)pyrimidin-2(1h)-one
    • 4-amino-5-iodo-1-tetrahydropyran-2-yl-1H-pyrimidin-2-one
    • AC1L6ATW
    • AG-K-91489
    • AR-1G0724
    • CTK5A4226
    • NSC98680
    • DTXSID90294911
    • 5580-95-0
    • NSC-98680
    • Inchi: 1S/C9H12IN3O2/c10-6-5-13(9(14)12-8(6)11)7-3-1-2-4-15-7/h5,7H,1-4H2,(H2,11,12,14)
    • InChI Key: ZFWNHJCFKGYGTP-UHFFFAOYSA-N
    • SMILES: IC1C(N)=NC(N(C=1)C1CCCCO1)=O

Computed Properties

  • Exact Mass: 320.99706
  • Monoisotopic Mass: 320.997
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • Density: 2.08
  • Boiling Point: 395.6°C at 760 mmHg
  • Flash Point: 193°C
  • Refractive Index: 1.749
  • PSA: 67.92
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